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Compound of Interest

6-Bromo-2-hydroxyquinoline-4-
Compound Name:
carboxylic acid

cat. No.: B1267915

Essential Safety and Handling Guide for 6-
Bromo-2-hydroxyquinoline-4-carboxylic acid

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This guide provides immediate and essential safety,
operational, and disposal information for 6-Bromo-2-hydroxyquinoline-4-carboxylic acid,
ensuring a secure laboratory environment.

Chemical Profile:

o Name: 6-Bromo-2-hydroxyquinoline-4-carboxylic acid

e CAS Number: 5463-29-6

e Molecular Formula: C10H6BrNO3

Hazard Identification and Personal Protective

Equipment

6-Bromo-2-hydroxyquinoline-4-carboxylic acid is classified with the following hazards:

» Harmful if swallowed (Acute toxicity, Oral - Category 4)[1]
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o Causes skin irritation (Skin irritation, Category 2)[1]

o Causes serious eye irritation (Serious eye irritation, Category 2)[1]

o May cause respiratory irritation (Specific target organ toxicity — single exposure, Category 3)

[1]

To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory.

Protection Level

Equipment

Purpose

Primary Engineering Control

Certified Chemical Fume Hood

To minimize inhalation of dust

and vapors.[2][3]

Eye and Face Protection

Tightly fitting safety goggles
with side-shields or a face
shield.

To protect against chemical
splashes and airborne
particles.[1][3][4]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

To prevent skin contact.
Gloves should be inspected
before use and changed
frequently.[1][3][4][5]

Body Protection

Flame-resistant laboratory

coat.

To protect skin and personal

clothing from contamination.[1]

[3]4]

Foot Protection

Closed-toe, chemical-resistant

shoes.

To protect feet from spills and
falling objects.[2][3]

Respiratory Protection

NIOSH-approved respirator.

Required when working
outside a fume hood or if
engineering controls are
insufficient.[5][6]

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a systematic operational plan is crucial for both safety and experimental integrity.
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1. Pre-Handling Preparation:
» Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

o Emergency Equipment: Ensure a safety shower and eyewash station are readily accessible.

[4](6]

o PPE Check: Don all required PPE as outlined in the table above before entering the handling

area.
2. Handling the Compound:

o Engineering Controls: All handling of the solid compound and preparation of solutions must
be conducted within a certified chemical fume hood to control airborne particulates.[2][3]

e Weighing and Transfer: Use appropriate tools and techniques to avoid generating dust when

weighing and transferring the solid.

o Solution Preparation: When preparing solutions, slowly add the solid to the solvent to
prevent splashing.[2][3]

o General Hygiene: Do not eat, drink, or smoke when using this product.[1][4] Wash hands
thoroughly after handling.[1][4]

Disposal Plan: Waste Management

Proper disposal of chemical waste is critical to prevent environmental contamination and
ensure regulatory compliance.

Waste Segregation and Collection:

o Solid Waste: Collect unused solid compound and any contaminated materials (e.g., weigh
paper, pipette tips) in a dedicated, clearly labeled hazardous waste container designated for
halogenated organic waste.[2][3]

e Liquid Waste: Solutions containing 6-Bromo-2-hydroxyquinoline-4-carboxylic acid should
be collected in a separate, labeled hazardous waste container for halogenated organic
solvents.[2][3]
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o Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in the
designated solid hazardous waste stream.[2][3]

General Disposal Guidelines:

o Labeling: All waste containers must be clearly labeled with the full chemical name and
associated hazards.[?]

o Storage: Store waste containers in a designated and secure satellite accumulation area
within the laboratory.[2]

» Disposal: Dispose of contents and container to an appropriate treatment and disposal facility
in accordance with applicable laws and regulations.[1] Do not dispose of this chemical down

the drain or in regular trash.[3]

Procedural Workflow

The following diagram illustrates the key decision points and procedural flow for safely handling
and disposing of 6-Bromo-2-hydroxyquinoline-4-carboxylic acid.
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@dling 6-Bromo-2-hydroxyquinoline-4-carbo@!

Step 1: Pre-Handling Preparation
- Conduct Risk Assessment
- Verify Emergency Equipment
- Don Full PPE

Step 2: Handling
- Work in Chemical Fume Hood
- Weigh and Transfer Carefully
- Prepare Solutions Slowly

End of Procedure?

Step 3: Disposal
- Segregate Solid & Liquid Waste
- Label Containers Clearly
- Store in Designated Area

Click to download full resolution via product page

Operational and Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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